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Compound of Interest

Compound Name: Methyl 4-methoxysalicylate

Cat. No.: B046940

Essential Safety and Handling Guide for Methyl 4-
methoxysalicylate

This guide provides crucial safety and logistical information for handling Methyl 4-
methoxysalicylate in a laboratory setting. The following procedures are designed to ensure
the safety of researchers, scientists, and drug development professionals by outlining proper
handling, personal protective equipment (PPE), storage, and disposal protocols.

Hazard Identification and Classification

Methyl 4-methoxysalicylate is classified with specific health hazards that necessitate careful
handling.[1][2] In its solid, powder form, the primary routes of exposure are inhalation,
ingestion, and direct contact with skin and eyes.[3]

Hazard Classification GHS Code Description

Skin Irritation H315 Causes skin irritation.[1][2]

Causes serious eye irritation.

Eye Irritation H319
[11[2]

May cause respiratory

Specific Target Organ Toxicity H335 T
irritation.[1][2]
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Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure when handling Methyl 4-

methoxysalicylate. The following table summarizes the required equipment.

Body Part

Protective Equipment

Specification and Use

Hands

Chemical-resistant gloves

Nitrile rubber, neoprene, or
PVC gloves should be worn.[4]
Inspect gloves for integrity

before each use.

Eyes/Face

Safety goggles or face shield

Wear chemical safety goggles
as described by OSHA's eye
and face protection regulations
in 29 CFR 1910.133 or
European Standard EN166.[3]

[4]

Respiratory

NIOSH/MSHA approved

respirator

A dust mask (e.g., N95) is
recommended for handling the
solid to prevent inhalation of
dust particles. Use in a well-

ventilated area is crucial.[1]

Body

Protective clothing

Alab coat or long-sleeved
clothing is required to prevent
skin contact.[4] A safety
shower and eyewash station

should be readily accessible.

[1]

Operational and Disposal Plans

A systematic approach to handling, storage, and disposal is essential for laboratory safety.

Step-by-Step Handling Protocol
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» Preparation: Before handling, ensure all required PPE is correctly worn. Work in a
designated area, preferably a chemical fume hood or a well-ventilated space, to minimize
inhalation exposure.[1]

e Weighing and Transfer: Handle Methyl 4-methoxysalicylate as a solid powder.[3] Avoid
generating dust during weighing and transfer. Use a spatula and weigh paper or a weighing
boat.

 In Solution: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

o Post-Handling: After handling, wash hands and forearms thoroughly with soap and water.[1]
Clean all contaminated surfaces. Contaminated clothing should be removed and washed
before reuse.[1][3]

Storage Plan

o Conditions: Store in a cool, dry, and well-ventilated area away from incompatible substances
such as strong oxidizing agents.[1][3][5]

» Container: Keep the container tightly closed to prevent contamination and exposure.[3][5]

e Labeling: Ensure the container is clearly labeled with the chemical name and associated
hazards.

Spill Response Protocol

o Evacuation and Ventilation: In case of a spill, restrict access to the area. Ensure the area is
well-ventilated.

o Personal Protection: Don appropriate PPE, including respiratory protection, before cleaning
the spill.

o Containment and Cleanup: For a solid spill, carefully sweep or scoop the material to avoid
creating dust and place it into a suitable, labeled container for disposal.[3][4]

o Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by
washing with soap and water.
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Disposal Plan

o Waste Collection: Collect all waste material, including contaminated PPE and cleaning
materials, in a closed and clearly labeled container suitable for chemical waste.[1]

o Regulatory Compliance: Dispose of the chemical waste in strict accordance with all local,
regional, and national environmental regulations.[1][5] Do not dispose of it down the drain or
with general waste.[1]

Visual Workflow for Safe Handling

The following diagram illustrates the logical flow of operations for safely handling Methyl 4-
methoxysalicylate.
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Caption: Workflow for handling Methyl 4-methoxysalicylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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